Cas no 2248349-74-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(cyclopropylmethoxy)-3-fluoropyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(cyclopropylmethoxy)-3-fluoropyridine-2-carboxylate
• CAS No: 2248349-74-6
• MF: C₁₈H₁₃FN₂O₅
• MW: 356.304628133774
• CID: 5859786
• PubChem ID: 165729044
• Update Time: 2025-11-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(cyclopropylmethoxy)-3-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(cyclopropylmethoxy)-3-fluoropyridine-2-carboxylate
• EN300-6520070
• 2248349-74-6

• Inchi： 1S/C18H13FN2O5/c19-14-7-11(25-9-10-5-6-10)8-20-15(14)18(24)26-21-16(22)12-3-1-2-4-13(12)17(21)23/h1-4,7-8,10H,5-6,9H2
• InChI Key： YYRNABXXMLDVAW-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=CC(=C1)OCC1CC1

Computed Properties

• Exact Mass: 356.08084968g/mol
• Monoisotopic Mass: 356.08084968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(cyclopropylmethoxy)-3-fluoropyridine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(cyclopropylmethoxy)-3-fluoropyridine-2-carboxylate (CAS No. 2248349-74-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(cyclopropylmethoxy)-3-fluoropyridine-2-carboxylate, identified by its CAS number 2248349-74-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a fused isoindole and pyridine core, which are well-documented for their diverse biological activities. The presence of functional groups such as the 1,3-dioxo moiety, the 5-(cyclopropylmethoxy) substituent, and the 3-fluoropyridine carboxylate group contributes to its unique chemical properties and potential pharmacological applications.

The synthesis and characterization of this compound represent a testament to the advancements in synthetic organic chemistry, particularly in the construction of multi-ringed systems with precise functionalization. The isoindole scaffold, a derivative of benzopyranone, is known for its role in various bioactive natural products and synthetic drug candidates. The incorporation of fluorine at the 3-position of the pyridine ring is particularly noteworthy, as fluorinated pyridines are frequently employed in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles.

Recent studies have highlighted the significance of 1,3-dioxo compounds in medicinal chemistry, where they often serve as key intermediates or pharmacophores in the design of novel therapeutic agents. The 5-(cyclopropylmethoxy) group adds another layer of complexity to this molecule, potentially influencing both its solubility and interactions with biological targets. This substituent is less commonly encountered in drug candidates but has shown promise in certain contexts due to its steric and electronic properties.

In the context of drug discovery, the combination of these structural features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(cyclopropylmethoxy)-3-fluoropyridine-2-carboxylate (CAS No. 2248349-74-6) an intriguing candidate for further exploration. Researchers have been particularly interested in its potential as a scaffold for developing small-molecule inhibitors targeting various biological pathways. For instance, isoindole derivatives have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties.

The fluorine atom at the 3-position of the pyridine ring is a critical feature that may enhance binding interactions with biological macromolecules. Fluorine substitution can lead to increased lipophilicity and reduced metabolic clearance, which are desirable attributes in drug design. Additionally, the electron-withdrawing nature of fluorine can influence electronic properties such as pKa and charge distribution within the molecule.

The 1,3-dioxo group introduces a polar region that can engage in hydrogen bonding or other favorable interactions with biological targets. This moiety is often found in kinase inhibitors and other enzyme-targeting molecules due to its ability to mimic carboxylic acid or amide functionalities. The overall three-dimensional structure of this compound must be carefully considered during lead optimization to ensure optimal binding affinity and selectivity.

Recent advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies for compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(cyclopropylmethoxy)-3-fluoropyridine-2-carboxylate (CAS No. 2248349-74-6). These methods allow researchers to predict potential binding modes and interactions with target proteins before synthesizing the compound in the lab. Such computational approaches have significantly accelerated hit identification and lead optimization processes.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies may include cyclization reactions to form the isoindole core, followed by functional group interconversions such as halogenation or alkylation at specific positions. The introduction of fluorine atoms can be particularly challenging but has been achieved through various methods including metal-catalyzed cross-coupling reactions or direct fluorination techniques.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(cyclopropylmethoxy)-3-fluoropyridine-2-carboxylate (CAS No. 2248349-74-6) represents a structurally intricate molecule with significant potential for further development in pharmaceutical research. Its unique combination of functional groups positions it as a promising candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for heterocyclic compounds like this one,the role of advanced synthetic methodologies and computational tools will be instrumental in realizing their full pharmacological potential.